(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methylpent-4-ynoic acid
Description
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methylpent-4-ynoic acid, or FDAMPA, is a synthetic organic compound with a wide variety of applications in scientific research. It is a small molecule that has been studied for its ability to bind to proteins, and it has been used to study protein-protein interactions, to study enzyme-substrate interactions, and to develop new drugs and treatments. FDAMPA has been shown to have a wide range of biochemical and physiological effects, and it has many advantages and limitations for lab experiments.
Scientific Research Applications
Peptide Synthesis
The primary application of this compound is in the field of peptide synthesis . It serves as a protective group for amino acids during the synthesis of peptides. The Fmoc group is removed under basic conditions, which is compatible with a variety of side-chain protecting groups .
Solid-Phase Synthesis
This compound is particularly useful in solid-phase peptide synthesis (SPPS) , where it can be attached to a resin and then used to build peptide chains in a step-wise fashion. This method is advantageous for automating the synthesis process and for synthesizing large peptides .
Synthesis of Complex Molecules
Researchers utilize this compound for the synthesis of more complex molecules, such as cyclic peptides and depsipeptides, which have applications in drug discovery and development .
Medicinal Chemistry
In medicinal chemistry , this Fmoc-amino acid is used to create libraries of peptides that can be screened for biological activity. This is crucial for the discovery of new therapeutic agents .
Proteomics
The compound is used in proteomics to study protein interactions and functions. Modified peptides synthesized using this compound can help in identifying and understanding protein functions in biological systems .
Bioconjugation
This Fmoc-amino acid is used in bioconjugation techniques, where peptides are conjugated to other molecules, including drugs, probes, or biomaterials, for targeted delivery or imaging applications .
Stability and Shelf-Life
Due to its stability at room temperature and long shelf-life, this compound is ideal for use in settings where prolonged storage or multiple synthesis cycles are required .
Educational Research
Lastly, it finds application in educational research where it is used to teach advanced organic synthesis techniques, particularly in the context of peptide synthesis, to chemistry students .
properties
IUPAC Name |
(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methylpent-4-ynoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NO4/c1-3-12-21(2,19(23)24)22-20(25)26-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h1,4-11,18H,12-13H2,2H3,(H,22,25)(H,23,24)/t21-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXOKSWZUJXKQCQ-NRFANRHFSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC#C)(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@](CC#C)(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701145975 |
Source
|
| Record name | (2S)-2-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-2-methyl-4-pentynoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701145975 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
349.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methylpent-4-ynoic acid | |
CAS RN |
1198791-58-0 |
Source
|
| Record name | (2S)-2-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-2-methyl-4-pentynoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1198791-58-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (2S)-2-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-2-methyl-4-pentynoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701145975 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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